1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene
Overview
Description
1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene, also known as 1-Bromo-2-methoxy-4-trifluoroethylbenzene or 1-Bromo-2-methoxy-4-TFEB, is a synthetic compound with a wide range of applications in scientific research. It is a colorless liquid with a boiling point of 123°C and a melting point of -50°C. 1-Bromo-2-methoxy-4-TFEB has several unique properties, such as its ability to form strong hydrogen bonds and its resistance to oxidation. These properties make it an ideal compound for a variety of laboratory experiments.
Scientific Research Applications
1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzenethoxy-4-TFEB has several applications in scientific research. It is used in the synthesis of a variety of compounds, including drugs, dyes, and polymers. It is also used in the synthesis of fluorinated compounds, which are important in the development of new materials and pharmaceuticals. In addition, 1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzenethoxy-4-TFEB is used in the synthesis of organic-inorganic hybrids, which have a wide range of applications in the fields of nanotechnology and materials science.
Mechanism of Action
The mechanism of action of 1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzenethoxy-4-TFEB is not fully understood. However, it is believed that the compound forms strong hydrogen bonds with other molecules, which is the primary mechanism of action. This hydrogen bonding allows 1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzenethoxy-4-TFEB to interact with other molecules and form stable complexes. These complexes can then be used in a variety of scientific research applications.
Biochemical and Physiological Effects
1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzenethoxy-4-TFEB has not been studied extensively in terms of its biochemical and physiological effects. However, it is known that the compound is relatively non-toxic and does not have any adverse effects on the body. In addition, the compound has been shown to have some anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzenethoxy-4-TFEB has several advantages for laboratory experiments. The compound is relatively non-toxic and has a low boiling point, making it easy to handle and store. In addition, the compound is resistant to oxidation, making it ideal for use in long-term experiments. However, 1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzenethoxy-4-TFEB can be difficult to synthesize in large quantities, and it can be expensive.
Future Directions
For the compound include further research into its mechanism of action, its biochemical and physiological effects, and its potential uses in drug development, materials science, and nanotechnology. In addition, further research is needed to develop efficient and cost-effective methods of synthesizing 1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzenethoxy-4-TFEB in large quantities.
Synthesis Methods
1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzenethoxy-4-TFEB can be synthesized in several ways. The most common method is the reaction of 4-bromo-2-methoxybenzaldehyde with trifluoroacetic anhydride in the presence of a base, such as pyridine or triethylamine. This reaction yields 1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzenethoxy-4-TFEB in a yield of up to 95%. Other methods of synthesis include the reaction of 4-bromo-2-methoxybenzaldehyde with trifluoroacetic acid in the presence of a base, or the reaction of 4-bromo-2-methoxybenzene with trifluoroacetic anhydride in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene involves the bromination of 2-methoxy-4-(2,2,2-trifluoroethyl)anisole followed by the demethylation of the resulting product.", "Starting Materials": [ "2-methoxy-4-(2,2,2-trifluoroethyl)anisole", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Copper(I) bromide", "Copper(II) bromide", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 2-methoxy-4-(2,2,2-trifluoroethyl)anisole in acetic acid and add sodium acetate. Slowly add bromine to the solution while stirring. Maintain the temperature at 0-5°C. After the addition is complete, stir the mixture for an additional 30 minutes.", "Step 2: Add water to the reaction mixture and extract the product with dichloromethane. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 3: Dissolve the product in hydrochloric acid and add sodium nitrite. Maintain the temperature at 0-5°C. After the addition is complete, add a solution of copper(I) bromide in hydrochloric acid. Stir the mixture for 30 minutes.", "Step 4: Add a solution of copper(II) bromide in hydrochloric acid to the reaction mixture. Stir the mixture for 30 minutes.", "Step 5: Add sodium borohydride to the reaction mixture and stir for 1 hour.", "Step 6: Add water to the reaction mixture and extract the product with dichloromethane. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 7: Remove the solvent under reduced pressure to obtain the final product, 1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene." ] } | |
CAS RN |
2731009-53-1 |
Product Name |
1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene |
Molecular Formula |
C9H8BrF3O |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
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